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Compound of Interest

Compound Name: GLX481304

Cat. No.: B3589307 Get Quote

Disclaimer: As "GLX481304" is a novel compound, a comprehensive, officially validated Safety

Data Sheet (SDS) is not yet publicly available. The following guidance is based on best

practices for handling potent, novel chemical entities in a research and development

environment. A risk assessment specific to the planned experimental procedures should be

completed before handling this compound.

Quantitative Data Summary
For novel compounds where full toxicological data is unavailable, it is crucial to handle them as

potentially hazardous. The following table provides placeholder data based on compounds with

similar expected potencies.

Parameter Value Recommendations

Occupational Exposure Limit

(OEL)

Assumed: < 1 µg/m³ (8-hour

TWA)

Handle in a contained

environment (e.g., glovebox or

ventilated enclosure).

Physical State Solid, crystalline powder
Minimize dust and aerosol

generation.

Solubility
Soluble in DMSO, limited

solubility in aqueous solutions

Prepare stock solutions in a

chemical fume hood.

Stability
Stable under recommended

storage conditions

Store at -20°C, protected from

light and moisture.
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Personal Protective Equipment (PPE)
The selection and proper use of PPE are critical to minimize exposure. For GLX481304, the

following are mandatory:

Respiratory Protection: A Powered Air-Purifying Respirator (PAPR) is recommended for any

operations that could generate dust or aerosols, such as weighing and reconstituting the

solid compound.[1][2] For lower-risk activities, a fit-tested N95 respirator may be considered

as part of a comprehensive risk assessment.

Hand Protection: Double gloving with nitrile gloves is required.[3] The outer gloves should be

changed immediately upon contamination or at regular intervals.

Body Protection: A disposable, solid-front lab coat or coveralls (e.g., Tyvek) should be worn

over personal clothing.

Eye Protection: Chemical splash goggles that provide a complete seal around the eyes are

necessary. A face shield should be worn over the goggles for added protection.

Experimental Protocols
1. Donning Personal Protective Equipment (PPE) Protocol

This protocol outlines the correct sequence for putting on PPE to ensure maximum protection.

[4][5]

Preparation: Before entering the designated laboratory space, remove all personal items,

such as jewelry and watches. Tie back long hair.

Hand Hygiene: Wash hands thoroughly with soap and water for at least 20 seconds.

Inner Gloves: Don the first pair of nitrile gloves.

Body Protection: Put on the disposable lab coat or coveralls, ensuring complete closure.

Respiratory Protection: Don the PAPR or fit-tested N95 respirator. Ensure a proper seal.

Eye Protection: Put on chemical splash goggles, followed by a face shield.
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Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the

sleeves of the lab coat or coveralls.

2. Doffing (Removing) Personal Protective Equipment (PPE) Protocol

The removal of PPE must be done carefully to avoid contaminating yourself and the

surrounding area.

Outer Gloves: Remove the outer pair of gloves using a glove-to-glove technique (pinching

and peeling one glove off with the other gloved hand, then sliding a finger of the ungloved

hand inside the remaining glove to peel it off). Dispose of them in the designated hazardous

waste container.

Body Protection: Remove the disposable lab coat or coveralls by rolling it down and away

from the body, turning it inside out. Dispose of it in the appropriate hazardous waste

container.

Hand Hygiene: Perform hand hygiene with an alcohol-based hand sanitizer.

Eye Protection: Remove the face shield and goggles from the back of the head to avoid

touching the front surfaces.

Respiratory Protection: Remove the respirator without touching the front.

Inner Gloves: Remove the inner pair of gloves.

Final Hand Hygiene: Wash hands thoroughly with soap and water for at least 20 seconds.

3. Disposal Plan for GLX481304 and Contaminated Materials

All waste generated from handling GLX481304 must be treated as hazardous waste.

Waste Segregation: Use separate, clearly labeled, and sealed containers for different types

of waste:

Solid Waste: Contaminated PPE (gloves, lab coats), plasticware, and paper towels.

Liquid Waste: Unused solutions of GLX481304 and solvent rinses.
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Sharps: Contaminated needles and blades.

Container Management:

Keep waste containers closed except when adding waste.

Store waste containers in a designated satellite accumulation area within the laboratory.

Do not mix incompatible waste streams.

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for hazardous waste.

Do not dispose of any GLX481304 waste down the drain or in the regular trash.

Empty containers that held GLX481304 must be triple-rinsed with a suitable solvent; the

rinsate must be collected as hazardous liquid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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